Cas no 2694727-60-9 (3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid)

• Product Name: 3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid
• CAS No: 2694727-60-9
• MF: C₁₀H₈BrNO₂S
• MW: 286.145020484924
• MDL: MFCD34475566
• CID: 5626596
• PubChem ID: 165951246
• Update Time: 2025-05-21

3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid
• EN300-28309209
• 2694727-60-9
• 6-Benzothiazolepropanoic acid, 2-bromo-

• MDL： MFCD34475566
• Inchi： 1S/C10H8BrNO2S/c11-10-12-7-3-1-6(2-4-9(13)14)5-8(7)15-10/h1,3,5H,2,4H2,(H,13,14)
• InChI Key： HMYLUCMYIYJQLH-UHFFFAOYSA-N
• SMILES： S1C2=CC(CCC(O)=O)=CC=C2N=C1Br

Computed Properties

• Exact Mass: 284.94591g/mol
• Monoisotopic Mass: 284.94591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.719±0.06 g/cm3(Predicted)
• Boiling Point: 446.8±37.0 °C(Predicted)
• pka: 4.44±0.10(Predicted)

Additional information on 3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid

Comprehensive Analysis of 3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid (CAS No. 2694727-60-9)

3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid (CAS No. 2694727-60-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated benzothiazole derivative features a propanoic acid side chain, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and polymer chemistry. The compound's unique structure, combining a benzothiazole core with a bromo substituent, offers distinct electronic properties that are valuable in designing photoactive materials and biologically active compounds.

In recent years, the demand for high-purity organic intermediates like 3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid has surged, driven by advancements in targeted drug delivery systems and bioimaging technologies. The compound's CAS No. 2694727-60-9 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its brominated aromatic system allows for further functionalization via cross-coupling reactions, a feature highly sought after in medicinal chemistry and material science. This adaptability aligns with current trends in green chemistry, where researchers prioritize efficient, modular synthetic routes.

One of the most discussed applications of 3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid is its role in developing small-molecule inhibitors for enzyme studies. The benzothiazole moiety is known to interact with biological targets, making it a key scaffold in kinase inhibitor design. Additionally, its fluorescence properties have been explored for use in biomarker development, particularly in cancer research. These applications resonate with trending topics like precision medicine and theranostics, which dominate scientific literature and patent filings.

From a synthetic perspective, CAS No. 2694727-60-9 exemplifies the importance of halogenated building blocks in modern organic synthesis. The bromo group at the 2-position of the benzothiazole ring enables pivotal transformations such as Suzuki-Miyaura couplings and Buchwald-Hartwig aminations. These reactions are cornerstone methodologies in constructing heterocyclic pharmaceuticals, a sector experiencing exponential growth due to demands for novel therapeutics. Industry reports highlight how compounds like this address the need for diverse chemical space in high-throughput screening libraries.

Environmental and stability studies of 3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid reveal its compatibility with sustainable solvent systems, a critical factor given the emphasis on eco-friendly synthesis. Its solid-state stability under standard storage conditions makes it a practical choice for industrial-scale applications. Furthermore, computational modeling predicts favorable ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles for derivatives of this compound, spurring interest in its use for central nervous system (CNS) drug candidates.

The commercial availability of 3-(2-bromo-1,3-benzothiazol-6-yl)propanoic acid (CAS No. 2694727-60-9) through specialized suppliers has facilitated its adoption in academic and industrial labs worldwide. Quality control protocols typically involve HPLC purity verification and spectroscopic characterization (NMR, MS), ensuring reproducibility in downstream applications. As the scientific community continues to explore structure-activity relationships (SAR) in benzothiazole-based compounds, this molecule remains a focal point for innovation in agrochemicals, dye chemistry, and electronic materials.